N-(benzo[d]thiazol-5-yl)-2-methoxybenzamide

• IUPAC Name: N-(1,3-benzothiazol-5-yl)-2-methoxybenzamide
• InChI: InChI=1S/C15H12N2O2S/c1-19-13-5-3-2-4-11(13)15(18)17-10-6-7-14-12(8-10)16-9-20-14/h2-9H,1H3,(H,17,18)
• InChI Key: FFVUKEKTPTZPHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)SC=N3
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol

Description

“N-(benzo[d]thiazol-5-yl)-2-methoxybenzamide” is a chemical compound that has been studied for its potential applications in various fields. It is a derivative of benzothiazole, a heterocyclic compound that has been applied for a variety of biological applications.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including “N-(benzo[d]thiazol-5-yl)-2-methoxybenzamide”, typically involves coupling substituted 2-amino benzothiazoles with other compounds. For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of “N-(benzo[d]thiazol-5-yl)-2-methoxybenzamide” and its derivatives can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. The functionalization of N-(benzo[d]thiazol-2-yl)benzamide with a nitro (NO2) substituent influences the solid-state arrangement, absorption, and fluorescence properties of these compounds.

Chemical Reactions Analysis

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(benzo[d]thiazol-5-yl)-2-methoxybenzamide” can be determined by their C, H, and N analysis. Further details are not available in the retrieved resources.

Scientific Research Applications

Photoinduced Birefringence in Thiazole-Azo Dye Systems

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Anti-Tubercular Compounds

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O-GlcNAcase Inhibitors for Tauopathies

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Antifungal Activity

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Bioactive Glycohybrids

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Mechanism of Resistance of Anti-TB Drugs

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Future Directions

Benzothiazole derivatives, including “N-(benzo[d]thiazol-5-yl)-2-methoxybenzamide”, have shown promising results in various biological applications. Future research could focus on further exploring their potential uses and improving their synthesis methods.